Cas no 173841-02-6 (3-Chloro-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-Chloro-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 173841-02-6
• MF: C₅H₅ClN₂O₂
• MW: 160.558399915695
• MDL: MFCD19687914
• CID: 1090470
• Update Time: 2025-04-20

3-Chloro-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-1-methyl-1H-pyrazole-5-carboxylic acid
• 5-chloro-2-methylpyrazole-3-carboxylic acid
• 5-Chloro-2-methyl-2H-pyrazole-3-carboxylic acid

• MDL： MFCD19687914
• Inchi： 1S/C5H5ClN2O2/c1-8-3(5(9)10)2-4(6)7-8/h2H,1H3,(H,9,10)
• InChI Key： CSKGTUGORXMNNS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)N(C)N=1

Computed Properties

• Exact Mass: 160.00405
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 55.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives